Cas no 501-30-4 (Kojic acid)

Kojic acid is a naturally derived compound that inhibits melanin production, reducing the appearance of hyperpigmentation. Its key advantages lie in its efficacy against various skin discolorations and its stability under different pH conditions, making it an effective ingredient for topical formulations targeting skin tone uniformity.
Kojic acid structure
Kojic acid structure
Product name:Kojic acid
CAS No:501-30-4
MF:C6H6O4
MW:142.1094
MDL:MFCD00006580
CID:37827
PubChem ID:3840

Kojic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
    • 2-HYDROXYMETHYL-5-HYDROXY-4-PYRONE
    • 2-HYDROXYMETHYL-5-HYDROXY-GAMMA-PYRONE
    • 5'-HYDROXY-2-(HYDROXYMETHYL)-1,4-PYRANONE
    • 5-HYDROXY-2-HYDROXYMETHYL-4H-4-PYRANONE
    • 5-HYDROXY-2-HYDROXYMETHYL-4-PYRANONE
    • 5-HYDROXY-2-(HYDROXYMETHYL)-4-PYRONE
    • 5-HYDROXY-2-HYDROXYMETHYL-PYRAN-4-ONE
    • KJ ACID
    • TIMTEC-BB SBB005397
    • 4H-Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)-
    • kojic
    • Pyran-4-one, 5-hydroxy-2-(hydroxymethyl)
    • 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one 5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
    • Kojic acid(whitening agent in cosmetic)
    • KOJIC ACID CRYSTALLINE
    • Kojic acid
    • 5-hydroxy-2-(hydroxymethyl)pyran-4-one
    • KOJIC ACID(RG)
    • 2-(hydroxymethyl)-5-hydroxy-4H-pyran-4-one
    • 2-Hydroxymethyl-5-hydroxy-γ-pyrone
    • 3-hydroxy-6-hydroxymethyl-4H-pyran-4-one
    • 4H-PYRAN-4-ONE,5-HYDROXY-2-(HYDROXYMETHYL)
    • 5-hydroxy-2-(hydroxmetyl)-4H-pyran-4-one
    • UNII-6K23F1TT52
    • 5-Hydroxy-2-hydroxymethyl-4-pyrone
    • acido kojico
    • 5-Hydroxy-2-hydroxymethyl-4
    • 501-30-4
    • Kojisaeure
    • MFCD00006580
    • HMS502O05
    • IDI1_000923
    • Spectrum5_001085
    • 2-HYDROXYMETHYL-5-HYDROXY-.GAMMA.-PYRONE
    • NCGC00142361-01
    • BRN 0120895
    • Spectrum_000191
    • 2-Hydroxymethyl-5-hydroxy-4H-pyran-4-one
    • s5174
    • KBio2_005807
    • KOJIC ACID [IARC]
    • CCRIS 4131
    • HSDB 7664
    • Z104484860
    • Oprea1_038773
    • NCGC00017325-06
    • NCGC00017325-10
    • NSC 1942
    • AC-11658
    • F0001-1307
    • CCG-38458
    • 5-Hydroxy-2-hydroxymethyl-I(3)-pyron
    • HMS3604L04
    • KOJIC ACID (IARC)
    • NS00013805
    • SCHEMBL36895
    • DTXSID2040236
    • KOJIC ACID [MI]
    • 6K23F1TT52
    • TNP00261
    • 123712-78-7
    • KOJIC ACID (MART.)
    • DTXCID0020236
    • KBio3_002508
    • BDBM50031467
    • CAS-501-30-4
    • C65A72E0-0E46-4AF4-AA68-178ECA2E5FCC
    • 5-18-02-00516 (Beilstein Handbook Reference)
    • KBio1_000923
    • Tox21_110814
    • KUC106760N
    • KBioSS_000671
    • KBioGR_001002
    • NCGC00017325-05
    • ACon1_000622
    • NINDS_000923
    • HY-W050154
    • 2-Hydroxymethyl-5-hydroxy-?-pyrone
    • NCGC00017325-03
    • KBio2_003239
    • SPBio_001875
    • NSC-1942
    • STK801688
    • SR-01000945134-1
    • 5-Hydroxy-2-hydroxymethyl-4H-pyran-4-one
    • Kojic acid, purum, >=98.0% (HPLC)
    • NCGC00017325-04
    • Tox21_113449
    • EINECS 207-922-4
    • KBio2_000671
    • CHEBI:43572
    • K0012
    • K-7000
    • KOJIC ACID [MART.]
    • Spectrum4_000571
    • Natural Kojic Acid Powder
    • Spectrum2_001828
    • Tox21_110814_1
    • BBL010645
    • NCGC00017325-01
    • SR-01000945134
    • K0010
    • BSPBio_003288
    • AI3-02549
    • KOJIC ACID [WHO-DD]
    • InChI=1/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
    • CHEMBL287556
    • NCGC00168903-01
    • CS-0032701
    • KSC-11-228-2
    • Kojic acid, analytical standard
    • NSC1942
    • KOJIC ACID [HSDB]
    • WLN: T6O DVJ B1Q EQ
    • NCGC00168903-02
    • BEJNERDRQOWKJM-UHFFFAOYSA-
    • Spectrum3_001704
    • C91105
    • Q416285
    • DivK1c_000923
    • SY018009
    • MEGxm0_000388
    • NCGC00017325-02
    • DB01759
    • AS-11648
    • BIDD:ER0501
    • SMP1_000171
    • NCGC00181145-01
    • AKOS000120649
    • EN300-20919
    • MDL: MFCD00006580
    • Inchi: 1S/C6H6O4/c7-2-4-1-5(8)6(9)3-10-4/h1,3,7,9H,2H2
    • InChI Key: BEJNERDRQOWKJM-UHFFFAOYSA-N
    • SMILES: O1C([H])=C(C(C([H])=C1C([H])([H])O[H])=O)O[H]
    • BRN: 0120895

Computed Properties

  • Exact Mass: 142.02700
  • Monoisotopic Mass: 142.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.9
  • Tautomer Count: 2
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1712 (rough estimate)
  • Melting Point: 152-155 °C (lit.)
  • Boiling Point: 401.7°C at 760 mmHg
  • Flash Point: 179.9 °C
  • Refractive Index: 1.4434 (estimate)
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 70.67000
  • LogP: -0.16230
  • Merck: 5317
  • pka: 7.9(at 25℃)
  • λmax: 269(CHCl3)(lit.)
  • Solubility: It is easily soluble in water, alcohol and acetone, slightly soluble in ether, ethyl acetate, chloroform and pyridine, and insoluble in benzene.

Kojic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: S24/25: prevent skin and eye contact.
  • Safety Instruction: S22-S24/25
  • RTECS:UQ0875000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40
  • Safety Term:S24/25
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Kojic acid Customs Data

  • HS CODE:29329995
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Kojic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A240690-25g
5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
501-30-4 98%
25g
$6.0 2025-02-20
Enamine
EN300-20919-0.25g
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
501-30-4 95.0%
0.25g
$19.0 2024-10-30
Enamine
EN300-20919-2.5g
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
501-30-4 95.0%
2.5g
$25.0 2024-10-30
Enamine
EN300-20919-50.0g
5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
501-30-4 95.0%
50.0g
$110.0 2024-10-30
Chemenu
CM116037-500g
Kojic Acid
501-30-4 95+%
500g
$57 2022-09-29
Cooke Chemical
A5233412-100G
Kojic acid
501-30-4 99%
100g
RMB 84.80 2025-02-20
Cooke Chemical
A5233412-2.5kg
Kojic acid
501-30-4 99%
2.5kg
RMB 828.80 2025-02-20
Cooke Chemical
A5244012-500G
Kojic acid
501-30-4 97%
500g
RMB 237.60 2025-02-20
Ambeed
A240690-100g
5-Hydroxy-2-(hydroxymethyl)-4H-pyran-4-one
501-30-4 98%
100g
$12.0 2025-02-20
TRC
K655080-100g
Kojic Acid
501-30-4
100g
$357.00 2023-05-18

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